Cas no 10199-00-5 (2,2'-Bipyrazine)

• Product name: 2,2'-Bipyrazine
• CAS No: 10199-00-5
• MF: C₈H₆N₄
• MW: 158.16004
• MDL: MFCD00010288
• CID: 118432
• PubChem ID: 253661723

2,2'-Bipyrazine Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyrazine
• 2,2-BIPYRAZINE
• 2,2’-Bipyrazine
• 2-pyrazin-2-ylpyrazine
• 1,2'-bipyrazine
• 2-(1,4-dihydropyrazin-2-yl)pyrazine
• 2,2'-Bipyrazinyl
• 2,2'-Bipyrazyl
• 2,2'-dipyrazyl
• Bipyrazine
• DFXNVSIALRDJHY-UHFFFAOYSA
• 2,2′-Bipyrazinyl
• 2,2′-Dipyrazinyl
• AKOS024269082
• CS-0086029
• B4297
• InChI=1/C8H6N4/c1-3-11-7(5-9-1)8-6-10-2-4-12-8/h1-6H
• A919992
• DFXNVSIALRDJHY-UHFFFAOYSA-N
• MFCD00010288
• DFXNVSIALRDJHY-UHFFFAOYSA-
• 2-(PYRAZIN-2-YL)PYRAZINE
• AMY19184
• YSWG804
• 10199-00-5
• DTXSID60276441
• AS-56655
• 2,2/'-BIPYRAZINE
• SCHEMBL78566
• DB-347758
• 3,3-BIPYRAZINE

• MDL： MFCD00010288
• Inchi： InChI=1S/C8H6N4/c1-3-11-7(5-9-1)8-6-10-2-4-12-8/h1-6H
• InChI Key： DFXNVSIALRDJHY-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CN=C2)=NC=CN=C1

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų
• XLogP3: -0.7

Experimental Properties

• Melting Point: 185.0 to 189.0 deg-C
• PSA: 51.56000
• LogP: 0.93360
• λmax: 320(Hexane)(lit.)
• Sensitiveness: air sensitive

2,2'-Bipyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,2'-Bipyrazine

Introduction to 2,2'-Bipyrazine (CAS No. 10199-00-5): Applications and Recent Research Developments

2,2'-Bipyrazine, with the chemical formula C₆H₄N₄, is a heterocyclic organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. This bipyrazine derivative, identified by its CAS number 10199-00-5, features a rigid, planar structure composed of two pyrazine rings connected by a methylene bridge. Such a configuration imparts exceptional stability and reactivity, making it a valuable building block in coordination chemistry, material science, and medicinal chemistry.

The significance of 2,2'-Bipyrazine lies in its ability to act as a chelating ligand, forming stable complexes with various metal ions. This property has been extensively exploited in the development of catalysts, sensors, and pharmaceutical agents. The compound's electron-rich system also makes it a suitable candidate for organic electronics applications, including light-emitting diodes (LEDs) and photovoltaic cells. Recent advancements in the field have highlighted its role in designing novel materials with enhanced optical and electronic properties.

In the realm of medicinal chemistry, 2,2'-Bipyrazine has been investigated for its potential as an anti-inflammatory and anticancer agent. Studies have demonstrated that metal complexes derived from this ligand exhibit remarkable cytotoxicity against various cancer cell lines. For instance, platinum(II) and ruthenium(II) complexes incorporating 2,2'-Bipyrazine moieties have shown promising results in preclinical trials, rivaling existing chemotherapeutic drugs. The mechanism behind their efficacy often involves the induction of apoptosis and inhibition of tumor growth through disruption of DNA replication.

One of the most intriguing aspects of CAS No. 10199-00-5 is its versatility in coordination chemistry. The bipyrazine ligand can bind to transition metals in multiple coordination modes, including bidentate chelation through nitrogen atoms. This flexibility allows for the synthesis of a diverse array of metal complexes with tailored properties. For example, palladium(II) complexes with 2,2'-Bipyrazine have been employed as effective catalysts in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules used in pharmaceuticals and agrochemicals.

Recent research has also explored the use of 2,2'-Bipyrazine derivatives in the development of luminescent materials. By modifying the substituents on the pyrazine rings, scientists have been able to fine-tune the emission wavelengths of these complexes. Such materials are highly valuable for applications in bioimaging and optoelectronics. For instance, europium(III) complexes with modified bipyrazine ligands exhibit strong fluorescence emissions in the visible region, making them ideal for tagging biological molecules and developing high-resolution imaging techniques.

The compound's stability under various environmental conditions has also made it a popular choice for industrial applications. CAS No. 10199-00-5 based polymers and coatings exhibit enhanced durability and resistance to chemical degradation. These properties are particularly useful in aerospace and automotive industries where materials must withstand extreme temperatures and corrosive environments. Additionally, its compatibility with other organic compounds allows for the creation of hybrid materials that combine the advantages of organic and inorganic components.

In conclusion, 2,2'-Bipyrazine (CAS No. 10199-00-5) represents a cornerstone molecule in modern chemical research. Its unique structural features enable diverse applications across multiple disciplines, from pharmaceuticals to advanced materials science. As research continues to uncover new functionalities and uses for this compound, its importance is only set to grow. The ongoing exploration of its derivatives and metal complexes promises even more innovative solutions to challenges faced by industries worldwide.